Cas no 92648-52-7 ( )

  structure
  structure
Product Name: 
CAS No:92648-52-7
MF:C15H20N2O2
MW:260.331503868103
CID:998754
PubChem ID:231071
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(diethylamino)propan-2-yl]isoindole-1,3-dione
    • 2-[1-(diethylamino)propan-2-yl]-1H-isoindole-1,3(2H)-dione
    • Oprea1_808106
    • NSC26581
    • 92648-52-7
    • AKOS024275583
    • DTXSID70282573
    • 2-[2-(diethylamino)-isopropyl]benzo[c]azoline-1,3-dione
    • NSC-26581
    •  
    • Inchi: 1S/C15H20N2O2/c1-4-16(5-2)10-11(3)17-14(18)12-8-6-7-9-13(12)15(17)19/h6-9,11H,4-5,10H2,1-3H3
    • InChI Key: RGFKOOZRPSXRKG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1C(C)CN(CC)CC)=O

Computed Properties

  • Exact Mass: 260.152
  • Monoisotopic Mass: 260.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.141
  • Boiling Point: 363.5°C at 760 mmHg
  • Flash Point: 145.9°C
  • Refractive Index: 1.56
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